Cas no 65237-13-0 (ethyl 4-amino-3-phenylisothiazole-5-carboxylate)
65237-13-0 structure
Product Name:ethyl 4-amino-3-phenylisothiazole-5-carboxylate
CAS No:65237-13-0
MF:C12H12N2O2S
MW:248.300881385803
CID:401721
PubChem ID:12553630
Update Time:2025-04-19
ethyl 4-amino-3-phenylisothiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-amino-3-phenylisothiazole-5-carboxylate
- 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl-, ethyl ester
- Ethyl 4-amino-3-phenyl-1,2-thiazole-5-carboxylate
- 4-Amino-3-phenylisothiazol-5-carbonsaeure-ethylester
- 4-amino-3-phenyl-isothiazole-5-carboxylic acid ethyl ester
- AK-95310
- ANW-66878
- CTK1J7874
- ethyl 3-phenyl-4-aminoisothiazole-5-carboxylate
- Ethyl-3-phenyl-4-aminoisothiazole-5-carboxylate
- KB-253264
- Oprea1_785714
- Ethyl4-amino-3-phenylisothiazole-5-carboxylate
- EN300-138925
- 65237-13-0
- DTXSID00502317
- SCHEMBL11000332
- AKOS014753264
- CS-0234143
- A846530
-
- MDL： MFCD00848440
- Inchi： 1S/C12H12N2O2S/c1-2-16-12(15)11-9(13)10(14-17-11)8-6-4-3-5-7-8/h3-7H,2,13H2,1H3
- InChI Key： MLEQHRMXDILIKJ-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=C(C(C2C=CC=CC=2)=N1)N
Computed Properties
- Exact Mass: 248.06206
- Monoisotopic Mass: 248.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 93.4Ų
Experimental Properties
- Density: 1.279
- Melting Point: 49-50 ºC
- PSA: 65.21
ethyl 4-amino-3-phenylisothiazole-5-carboxylate Security Information
- Storage Condition：Sealed in dry,2-8°C
ethyl 4-amino-3-phenylisothiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM123204-1g |
ethyl 4-amino-3-phenylisothiazole-5-carboxylate |
65237-13-0 | 95% | 1g |
$371 | 2021-08-05 | |
| TRC | E572463-10mg |
Ethyl 4-Amino-3-phenylisothiazole-5-carboxylate |
65237-13-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E572463-50mg |
Ethyl 4-Amino-3-phenylisothiazole-5-carboxylate |
65237-13-0 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E572463-100mg |
Ethyl 4-Amino-3-phenylisothiazole-5-carboxylate |
65237-13-0 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM123204-1g |
ethyl 4-amino-3-phenylisothiazole-5-carboxylate |
65237-13-0 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A059003759-1g |
Ethyl 4-amino-3-phenylisothiazole-5-carboxylate |
65237-13-0 | 95% | 1g |
$316.80 | 2023-09-01 | |
| Enamine | EN300-138925-0.05g |
ethyl 4-amino-3-phenyl-1,2-thiazole-5-carboxylate |
65237-13-0 | 95% | 0.05g |
$162.0 | 2023-06-08 | |
| Enamine | EN300-138925-0.1g |
ethyl 4-amino-3-phenyl-1,2-thiazole-5-carboxylate |
65237-13-0 | 95% | 0.1g |
$241.0 | 2023-06-08 | |
| Enamine | EN300-138925-0.25g |
ethyl 4-amino-3-phenyl-1,2-thiazole-5-carboxylate |
65237-13-0 | 95% | 0.25g |
$347.0 | 2023-06-08 | |
| Enamine | EN300-138925-0.5g |
ethyl 4-amino-3-phenyl-1,2-thiazole-5-carboxylate |
65237-13-0 | 95% | 0.5g |
$546.0 | 2023-06-08 |
ethyl 4-amino-3-phenylisothiazole-5-carboxylate Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
65237-13-0 (ethyl 4-amino-3-phenylisothiazole-5-carboxylate) Related Products
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- 82424-66-6(5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester)
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